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Compound of Interest

Compound Name: Basic lead carbonate

Cat. No.: B072859

For Researchers, Scientists, and Drug Development Professionals

Basic lead carbonate, with the chemical formula 2PbCOs-Pb(OH)z, has historically been
utilized in various industrial applications. While its use as a pigment is well-documented, its role
as a catalyst in organic synthesis is less comprehensively benchmarked against modern
catalytic systems. This guide provides an objective comparison of the catalytic performance of
basic lead carbonate with alternative catalysts in key chemical transformations, supported by
available experimental data.

Catalytic Applications Overview

Basic lead carbonate has been cited as a catalyst in two primary areas: the polymerization of
formaldehyde and the curing of thermosetting silicone resins. This guide will focus on
evaluating its performance in these applications relative to more conventional catalysts.

Polymerization of Formaldehyde

The production of polyoxymethylene from formaldehyde is a critical industrial process. The
efficiency of this polymerization is highly dependent on the catalyst employed. While basic
lead carbonate has been mentioned in this context, modern processes predominantly utilize
silver-based or metal oxide catalysts.
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Comparative Performance of Catalysts in Formaldehyde
Polymerization

. Operating
Catalyst Conversion . Catalyst
Selectivity (%) Temperature o
System Rate (%) . Lifetime
(°C)
Basic Lead Data not Data not Data not Data not
Carbonate available available available available
Silver-Based ) 3 - 8 months[1]
~85[1][2] High 600 - 720[3]
Catalyst [2]
Iron-
12 -18
Molybdenum >99[1][2][4] 92 - 95[4] 250 - 500[5]
months[1][2]

Oxide

Note: Quantitative performance data for basic lead carbonate in formaldehyde polymerization
is not readily available in the reviewed literature, preventing a direct comparison. The data for
silver and iron-molybdenum oxide catalysts are provided as benchmarks.

Experimental Protocol: Formaldehyde Polymerization
(General)

A typical industrial process for formaldehyde polymerization involves the catalytic oxidation of
methanol. The following is a generalized workflow:

Feed Preparation: A mixture of methanol and air (and in some processes, water) is prepared.

Vaporization: The liquid feed is vaporized.

Catalytic Conversion: The vaporized feed is passed through a reactor containing the catalyst
bed at a specific temperature and pressure.

Quenching: The product gas stream is rapidly cooled to prevent decomposition of the
formaldehyde.
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* Absorption: The formaldehyde gas is absorbed in water to produce an aqueous
formaldehyde solution (formalin).

« Distillation (for some processes): The formalin solution is distilled to achieve the desired
concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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